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Compound of Interest

Compound Name: Pyridaben

Cat. No.: B1679940 Get Quote

This guide provides an in-depth overview of the molecular formula and molecular weight of

Pyridaben, a pyridazinone derivative used as an acaricide and insecticide. The information is

intended for researchers, scientists, and professionals in drug development and chemical

analysis.

Molecular Identity and Composition
Pyridaben is chemically identified as 2-tert-butyl-5-[(4-tert-butylphenyl)methylsulfanyl]-4-

chloropyridazin-3-one[1]. Its fundamental properties, including molecular formula and weight,

are critical for accurate quantification, formulation, and toxicological studies.

The molecular formula of Pyridaben is C19H25ClN2OS[1][2][3][4]. This formula dictates its

exact mass and molecular weight, which are foundational for analytical techniques such as

mass spectrometry.

Quantitative Molecular Data
The key molecular properties of Pyridaben are summarized in the table below. This data is

compiled from various chemical databases and provides a comprehensive quantitative profile

of the molecule.
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Property Value

Molecular Formula C19H25ClN2OS

Molecular Weight 364.933 g/mol [3]

Exact Mass 364.1376 Da[1][5]

CAS Number 96489-71-3[1][2][3]

Elemental Analysis
C: 62.53%, H: 6.91%, Cl: 9.71%, N: 7.68%, O:

4.38%, S: 8.79%[5]

Determination of Molecular Properties
The determination of the molecular formula and weight of a compound like Pyridaben typically

involves a combination of analytical techniques.

Mass Spectrometry: This is the primary technique used to determine the accurate mass of a

molecule. The exact mass (364.1376 Da) is a result of high-resolution mass spectrometry,

which can distinguish between isotopes and provide a highly precise mass measurement.

Elemental Analysis: This experimental protocol provides the percentage composition of each

element in the molecule. The results of elemental analysis for Pyridaben confirm the ratios

of carbon, hydrogen, chlorine, nitrogen, oxygen, and sulfur, which validates the molecular

formula.

The molecular weight is calculated by summing the atomic weights of all atoms in the

molecular formula. The slight variations in reported molecular weights (364.9 g/mol , 364.93

g/mol , 364.933 g/mol ) are typically due to the use of different isotopic atomic weights in the

calculation.

Visualizing Molecular Composition
The following diagram illustrates the logical relationship between the elemental composition of

Pyridaben and its resulting molecular weight.
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Atomic Components

Molecular Formula
C19H25ClN2OS

Elemental Composition

19 x Carbon 25 x Hydrogen 1 x Chlorine 2 x Nitrogen 1 x Oxygen 1 x Sulfur

Molecular Weight
364.933 g/mol

Click to download full resolution via product page

Derivation of Pyridaben's molecular weight from its formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1679940#pyridaben-molecular-formula-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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